2-chloro-N-{4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-2-methylphenyl}benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a chemical with the molecular formula C19H18ClN3O5S . It is related to pyrithiobac, a herbicide .
Molecular Structure Analysis
The molecular structure of this compound is complex, with a central benzene ring substituted with a chloro group and a sulfonamide group. The sulfonamide is further substituted with a 4,6-dimethoxy-2-pyrimidinyl group and a methylphenyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 435.88132 . Other properties such as melting point, boiling point, and density are not specified in the search results.Scientific Research Applications
Environmental Occurrence and Fate
- Parabens are widely used as preservatives and have been detected in aquatic environments. Despite wastewater treatments, they persist at low levels in effluents, indicating the ubiquity of such compounds in surface water and the potential for similar chemicals to exhibit environmental persistence (Haman et al., 2015).
Toxicity and Environmental Impact
- Antimicrobial Triclosan , like parabens, demonstrates the environmental persistence and potential toxicity of chlorinated phenols, suggesting that related compounds may also contribute to ecological and health concerns (Bedoux et al., 2012).
Remediation and Degradation
- The fate of Chlorobenzenes in soil and potential strategies for remediation highlight the significance of understanding the environmental behavior of chlorinated organic compounds for developing effective clean-up techniques (Brahushi et al., 2017).
Sorption and Bioavailability
- Studies on the sorption of phenoxy herbicides to soil offer insights into how similar compounds might interact with environmental matrices, influencing their mobility and bioavailability (Werner et al., 2012).
properties
IUPAC Name |
2-chloro-N-[4-(4,6-dimethoxypyrimidin-2-yl)oxy-2-methylphenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O5S/c1-12-10-13(28-19-21-17(26-2)11-18(22-19)27-3)8-9-15(12)23-29(24,25)16-7-5-4-6-14(16)20/h4-11,23H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAVDDZJWEXTXJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC2=NC(=CC(=N2)OC)OC)NS(=O)(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.